Cas no 330677-98-0 (N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide)

• Product Name: N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide
• CAS No: 330677-98-0
• MF: C₁₁H₇BrClNOS
• MW: 316.60137963295
• CID: 6057049
• PubChem ID: 2381186
• Update Time: 2025-06-14

N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4-bromophenyl)-5-chloro-
• 330677-98-0
• AKOS001060276
• Z27786751
• F0174-0318

• Inchi： 1S/C11H7BrClNOS/c12-7-1-3-8(4-2-7)14-11(15)9-5-6-10(13)16-9/h1-6H,(H,14,15)
• InChI Key： UVLJHUDRCPJONX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Br)C=C2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 314.91203g/mol
• Monoisotopic Mass: 314.91203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.702±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±37.0 °C(Predicted)
• pka: 11.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide

Comprehensive Overview of N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide (CAS No. 330677-98-0)

N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide (CAS No. 330677-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in scientific literature by its CAS number 330677-98-0, belongs to the class of thiophene carboxamides, which are known for their versatile applications in medicinal chemistry and material science. The presence of both bromine and chlorine substituents in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide has surged, particularly in the development of novel heterocyclic compounds. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. The compound's thiophene ring and carboxamide group contribute to its ability to interact with biological targets, a feature that aligns with current trends in precision medicine and targeted therapy. These attributes make it a subject of interest in high-throughput screening and combinatorial chemistry.

The synthesis of N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide typically involves the coupling of 5-chlorothiophene-2-carboxylic acid with 4-bromoaniline under optimized conditions. This process highlights the importance of amide bond formation, a fundamental reaction in organic synthesis. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly catalysts and solvents for its production, addressing growing concerns about sustainable manufacturing in the chemical industry.

From an analytical perspective, CAS 330677-98-0 is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in pharmaceutical intermediates. The compound's stability under various conditions has also been a focus of study, particularly for researchers working on formulation development and drug delivery systems.

The growing interest in N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide is reflected in the increasing number of patent filings and scientific publications related to its derivatives. For instance, its structural analogs have shown promise in cancer research, particularly in modulating cell signaling pathways. This aligns with the broader trend of exploring small molecule therapeutics for oncology applications, a hot topic in biomedical research today.

In the agrochemical sector, thiophene-based compounds like 330677-98-0 are being investigated for their potential as pesticide intermediates. Their ability to disrupt specific enzymatic processes in pests while minimizing environmental impact resonates with the global push toward sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility and commercial value.

For researchers and industry professionals seeking reliable information on N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide, understanding its structure-activity relationship (SAR) is crucial. Computational chemistry tools, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are increasingly used to predict its interactions with biological targets. These approaches align with the rising demand for in silico drug design methodologies, which reduce reliance on traditional trial-and-error experimentation.

As the scientific community continues to explore the potential of CAS 330677-98-0, its role in advancing materials science is also being uncovered. The compound's aromatic system and electron-withdrawing groups make it a candidate for developing organic semiconductors and photovoltaic materials. This intersection of chemistry and materials science exemplifies the compound's multidisciplinary relevance.

In conclusion, N-(4-bromophenyl)-5-chlorothiophene-2-carboxamide (CAS No. 330677-98-0) represents a compelling case study in modern chemical research. Its applications span drug development, agrochemical innovation, and advanced materials, making it a compound of enduring interest. As research methodologies evolve and industrial needs shift, this molecule is poised to remain at the forefront of specialty chemicals development, offering solutions to some of the most pressing challenges in science and technology today.